Cas no 2138553-16-7 (Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate)

• Product Name: Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate
• CAS No: 2138553-16-7
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 5872656
• PubChem ID: 165498847
• Update Time: 2025-05-19

Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate
• EN300-1154033
• 2138553-16-7
• Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate

• Inchi： 1S/C18H28N2O2/c1-17(2,3)22-16(21)14-7-6-13(12-15(14)19)20-10-8-18(4,5)9-11-20/h6-7,12H,8-11,19H2,1-5H3
• InChI Key： ZVLMVNPDUBOSDE-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC(=CC=1N)N1CCC(C)(C)CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 55.6Ų

Additional information on Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate

Introduction to Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate (CAS No. 2138553-16-7)

Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate, with the chemical formula C₂₁H₂₉N₂O₂, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This organobenzene derivative features a tert-butyl group and an amino-substituted benzene ring, which are key structural elements that contribute to its unique chemical properties and potential biological activities. The presence of a 4,4-dimethylpiperidine-1-yl moiety further enhances its molecular complexity, making it a promising candidate for various therapeutic applications.

The compound is identified by its CAS number 2138553-16-7, which serves as a unique identifier in scientific literature and databases. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, facilitating collaboration and knowledge sharing across global scientific communities. The molecular structure of Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate consists of a benzene core substituted with an amino group at the 2-position and a dimethylpiperidine ring at the 4-position. The tert-butyl group attached to the benzene ring provides steric hindrance, which can influence the compound's solubility, reactivity, and interactions with biological targets.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of organobenzene derivatives. Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate has been studied for its potential role in various pharmacological pathways. For instance, its structural features suggest that it may interact with enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. Preliminary studies have indicated that this compound exhibits promising anti-inflammatory properties, making it a potential lead for the development of new drugs targeting chronic inflammatory conditions.

The dimethylpiperidine moiety in Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate is particularly noteworthy due to its ability to modulate biological activity through hydrogen bonding and other non-covalent interactions. This structural element has been widely used in drug design to enhance binding affinity and selectivity. In addition, the tert-butyl group can serve as a protective group or influence the electronic properties of the molecule, thereby affecting its pharmacokinetic behavior. These features make Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate a versatile scaffold for medicinal chemists seeking to develop innovative therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate with greater accuracy. These tools allow scientists to simulate interactions between the compound and biological targets, providing insights into potential mechanisms of action. For example, virtual screening studies have identified this compound as a possible inhibitor of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory pathways. Such findings highlight the importance of Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate in the search for novel anti-inflammatory therapies.

The synthesis of Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzene derivatives and piperidine derivatives, followed by functional group modifications such as hydrolysis or alkylation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to introduce specific structural motifs into the molecule efficiently. These synthetic strategies underscore the compound's complexity and highlight the expertise required to produce it in sufficient quantities for research purposes.

In conclusion, Tert-butyl 2-amino-4-(4,4-dimethylpiperidin-1-yl)benzoate (CAS No. 2138553-16-7) is a structurally complex organobenzene derivative with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for developing novel therapeutic agents targeting various diseases. Recent studies have highlighted its anti-inflammatory properties, suggesting its utility in treating chronic inflammatory conditions. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.